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Compound of Interest

Compound Name:
6-Chloro-4-pyrimidinecarboxylic

acid

Cat. No.: B1286092 Get Quote

Essential Safety and Handling Guide for 6-
Chloro-4-pyrimidinecarboxylic Acid
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides essential, immediate safety and logistical

information for the proper use and disposal of 6-Chloro-4-pyrimidinecarboxylic acid (CAS

No: 37131-91-2). Adherence to these procedures is critical for ensuring a safe laboratory

environment.

Chemical and Physical Properties:
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Property Value

Appearance Off-white to yellow solid/powder

Molecular Formula C₅H₃ClN₂O₂

Molecular Weight 158.54 g/mol

Boiling Point 343.7±22.0 °C (Predicted)

Density 1.579±0.06 g/cm³ (Predicted)

pKa 2.44±0.10 (Predicted)

Storage Temperature 2-8°C under inert gas (Nitrogen or Argon)[1]

Hazard Identification and Personal Protective Equipment (PPE):

6-Chloro-4-pyrimidinecarboxylic acid is classified as a hazardous substance, causing skin

and serious eye irritation, and may cause respiratory irritation.[2] The GHS07 pictogram,

indicating it is an irritant, is associated with this chemical.

Hazard GHS Classification
Recommended Personal
Protective Equipment
(PPE)

Eye Irritation Eye Irrit. 2
Chemical safety goggles or a

full-face shield.[3][4]

Skin Irritation Skin Irrit. 2

Chemical-resistant gloves

(e.g., nitrile, neoprene, PVC, or

butyl rubber) and a lab coat or

chemical-resistant apron.[4][5]

Respiratory Irritation STOT SE 3

Use only in a well-ventilated

area or in a fume hood.[2][4]

For higher concentrations or

where ventilation is

inadequate, a NIOSH-

approved respirator is

necessary.[3]
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Operational Plan: From Receipt to Disposal
This step-by-step guide ensures the safe handling of 6-Chloro-4-pyrimidinecarboxylic acid
throughout its lifecycle in the laboratory.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the container in a cool, dry, and well-ventilated place, away from incompatible

materials such as oxidizing agents.[6]

The recommended storage condition is under an inert atmosphere (nitrogen or argon) at 2-

8°C.[1]

Ensure the storage area is clearly labeled with the appropriate hazard warnings.

2. Handling and Use:

Always handle 6-Chloro-4-pyrimidinecarboxylic acid within a certified chemical fume hood

to minimize inhalation exposure.[4]

Wear the appropriate personal protective equipment (PPE) as detailed in the table above.

Avoid direct contact with the skin, eyes, and clothing.[6]

Prevent dust formation during handling.[6]

Use non-sparking tools and equipment.

Wash hands thoroughly after handling the substance.[2]

3. Spill Management:

In case of a spill, evacuate the area immediately.

Wear appropriate PPE, including respiratory protection, before attempting to clean up the

spill.
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For solid spills, carefully sweep up the material and place it in a suitable, labeled container

for disposal. Avoid generating dust.

For liquid spills, absorb the material with an inert, non-combustible absorbent material (e.g.,

sand, earth, vermiculite) and place it in a sealed container for disposal.

Ventilate the area and wash the spill site after the material has been removed.

4. First Aid Measures:

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[2]

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash it before reuse.[2]

If Inhaled: Remove the victim to fresh air and keep them at rest in a position comfortable for

breathing. Call a POISON CENTER or doctor/physician if you feel unwell.[2]

If Swallowed: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.

5. Disposal Plan:

All waste containing 6-Chloro-4-pyrimidinecarboxylic acid must be treated as hazardous

waste.

Dispose of the contents and container in accordance with local, regional, and national

regulations.[2]

The recommended disposal method is through a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[7]

Do not discharge into sewer systems or contaminate water, foodstuffs, feed, or seed.[7]

Empty containers should be thoroughly rinsed, with the rinsate collected as hazardous

waste, before being disposed of or recycled.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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